10.1039/C2RA20151H | Synthesis of molecular photoswitches based on azobenzene with an organosilane anchor† | Kuujia.com

Synthesis of molecular photoswitches based on azobenzene with an organosilane anchor†

RSC Advances Pub Date: 2012-03-22 DOI: 10.1039/C2RA20151H

Abstract

The incorporation of photoactive molecules in thin layers enables photoinduced changes in wettability, e.g. azobenzenes, or micropatterning by deprotection of functional groups, e.g. applying nitroveratryl compounds. This paper describes a synthetic route for obtaining an azobenzene with a silane anchor. The chemical synthesis, including all intermediates, is characterized by NMR and IR. The photoisomerization of all products was investigated by UV/Vis spectroscopy. Ellipsometry and contact angle measurements give information about monolayers of the synthesized organosilanes.

Graphical abstract: Synthesis of molecular photoswitches based on azobenzene with an organosilane anchor

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